Cas no 59898-98-5 (N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylpyridine-4-carboxamide)

• Product Name: N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylpyridine-4-carboxamide
• CAS No: 59898-98-5
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 6071207
• PubChem ID: 9179279
• Update Time: 2025-07-02

N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylpyridine-4-carboxamide
• N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)pyridine-4-carboxamide
• N-(5-isopropyl-1,3,4-thiadiazol-2-yl)isonicotinamide
• 59898-98-5
• AKOS002308013
• F3266-0165

• Inchi： 1S/C11H12N4OS/c1-7(2)10-14-15-11(17-10)13-9(16)8-3-5-12-6-4-8/h3-7H,1-2H3,(H,13,15,16)
• InChI Key： VVAQMUQEJWUERQ-UHFFFAOYSA-N
• SMILES： C1N=CC=C(C(NC2=NN=C(C(C)C)S2)=O)C=1

Computed Properties

• Exact Mass: 248.07318219g/mol
• Monoisotopic Mass: 248.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylpyridine-4-carboxamide

Comprehensive Overview of N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylpyridine-4-carboxamide (CAS No. 59898-98-5): Properties, Applications, and Research Insights

N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylpyridine-4-carboxamide (CAS 59898-98-5) is a heterocyclic compound garnering significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound combines a pyridine-4-carboxamide core with a 1,3,4-thiadiazole moiety, offering versatile chemical properties. Researchers are increasingly exploring its potential as a scaffold for drug discovery, particularly in targeting enzyme inhibition and antimicrobial applications. Its CAS number 59898-98-5 serves as a critical identifier in regulatory and safety documentation.

In recent years, the demand for thiadiazole derivatives has surged, driven by their efficacy in medicinal chemistry. The propan-2-yl substitution in this compound enhances lipophilicity, a property highly sought after in optimizing drug bioavailability. Studies highlight its role in modulating kinase pathways, a hot topic in oncology research. Additionally, its pyridine-carboxamide segment aligns with trends in fragment-based drug design, a strategy frequently searched in AI-driven molecular modeling platforms.

From an industrial perspective, CAS 59898-98-5 is synthesized via multi-step organic reactions, often involving condensation between thiadiazole amines and pyridine carbonyl intermediates. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a key concern for buyers on chemical procurement platforms. Environmental and toxicity profiles are rigorously evaluated, addressing growing consumer interest in green chemistry and sustainable synthesis methods.

The compound’s stability under physiological conditions makes it a candidate for prodrug development, another trending topic in pharmaceutical forums. Patent databases reveal its inclusion in formulations targeting metabolic disorders, reflecting the industry’s shift toward precision medicine. Notably, its heterocyclic synergy (thiadiazole + pyridine) is frequently cited in academic papers on structure-activity relationships (SAR), a common search term among chemistry students.

Emerging applications of N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylpyridine-4-carboxamide extend to material science, where its conjugated system shows promise in organic electronics. This interdisciplinary relevance boosts its visibility in search engines, particularly among queries combining “thiadiazole synthesis” and “drug-like molecules”. Suppliers often emphasize its compliance with REACH and GMP standards, addressing regulatory concerns prevalent in B2B transactions.

Future research directions may explore its crystallographic behavior or polymorphism, areas gaining traction in computational chemistry. As AI-assisted compound screening expands, 59898-98-5 could emerge in virtual libraries for high-throughput screening (HTS), bridging gaps between academic discovery and industrial application. Its dual functionality—as both a pharmacophore and material precursor—ensures sustained relevance across scientific disciplines.